Cas no 1804173-79-2 (5-Chloromethyl-4-trifluoromethoxy-1H-benzimidazole)

• Product Name: 5-Chloromethyl-4-trifluoromethoxy-1H-benzimidazole
• CAS No: 1804173-79-2
• MF: C₉H₆ClF₃N₂O
• MW: 250.604951381683
• CID: 4816116
• Update Time: 2025-06-27

5-Chloromethyl-4-trifluoromethoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloromethyl-4-trifluoromethoxy-1H-benzimidazole

• Inchi： 1S/C9H6ClF3N2O/c10-3-5-1-2-6-7(15-4-14-6)8(5)16-9(11,12)13/h1-2,4H,3H2,(H,14,15)
• InChI Key： IBJRCOPFQRAPBE-UHFFFAOYSA-N
• SMILES： ClCC1C=CC2=C(C=1OC(F)(F)F)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 3.1
• Topological Polar Surface Area: 37.9

Additional information on 5-Chloromethyl-4-trifluoromethoxy-1H-benzimidazole

5-Chloromethyl-4-trifluoromethoxy-1H-benzimidazole: A Versatile Compound with Broad Applications in Biomedical Research

5-Chloromethyl-4-trifluoromethoxy-1H-benzimidazole (CAS No. 1804173-79-2) represents a novel class of benzimidazole derivatives that have garnered significant attention in recent years due to their unique chemical structure and potential therapeutic applications. This compound features a trifluoromethoxy group at the 4-position and a chloromethyl substituent at the 5-position, which collectively contribute to its distinct physicochemical properties and biological activity. The 1H-benzimidazole ring serves as a versatile scaffold, enabling the incorporation of diverse functional groups to modulate pharmacological profiles.

Recent studies have highlighted the importance of fluorine-containing moieties in drug discovery, as fluorine atoms can significantly influence molecular interactions with biological targets. The trifluoromethoxy group in this compound is particularly noteworthy due to its high electron-withdrawing capacity, which may enhance the compound's ability to interact with hydrophobic pockets in target proteins. This structural feature is also associated with improved metabolic stability and reduced susceptibility to enzymatic degradation, making it a promising candidate for pharmaceutical development.

One of the most significant advantages of 5-Chloromethyl-4-trifluoromethoxy-1H-benzimidazole is its potential as a prodrug precursor. The chloromethyl group can undergo metabolic activation in vivo, leading to the release of active metabolites that may exhibit enhanced therapeutic efficacy. This property has been explored in recent studies focusing on the design of targeted drug delivery systems, where the compound's reactivity is leveraged to improve the specificity of therapeutic agents.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated the utility of fluorinated benzimidazole derivatives in the development of antimicrobial agents. The trifluoromethoxy group in this compound was found to enhance the compound's ability to disrupt bacterial cell membranes by increasing hydrophobic interactions with lipid bilayers. This mechanism of action is particularly relevant in the context of rising antibiotic resistance, as the compound exhibits activity against multidrug-resistant strains of Gram-negative bacteria.

Another emerging area of research involves the application of 5-Chloromethyl-4-trifluoromethoxy-1H-benzimidazole in anti-inflammatory therapies. A 2024 study published in Drug Discovery Today reported that the compound exhibits potent COX-2 inhibitory activity, which is associated with its ability to modulate the inflammatory response. The fluorine atoms in the molecule are believed to play a critical role in stabilizing the enzyme-inhibitor complex, thereby enhancing the compound's potency compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs).

The synthetic accessibility of this compound has also been a topic of recent investigation. Researchers have developed novel asymmetric catalytic methods to synthesize 5-Chloromethyl-4-trifluoromethoxy-1H-benzimidazole with high stereoselectivity, which is crucial for its application in pharmaceutical formulations. These synthetic approaches not only improve the efficiency of large-scale production but also reduce the environmental impact associated with traditional chemical synthesis methods.

From a computational chemistry perspective, the 3D molecular structure of 5-Chloromethyl-4-trifluoromethoxy-1H-benzimidazole has been extensively studied using molecular docking simulations. These studies have revealed that the compound can form multiple hydrogen bonds with key residues in target proteins, suggesting its potential as a multi-target drug candidate. This property is particularly valuable in the development of therapies for complex diseases such as neurodegenerative disorders and oncology.

Recent advancements in drug metabolism research have further highlighted the importance of understanding the pharmacokinetic profile of 5-Chloromethyl-4-trifluoromethoxy-1H-benzimidazole. Studies have shown that the fluorine-containing substituents in the molecule significantly influence its metabolic clearance rate, which is a critical factor in determining the drug's half-life and therapeutic window. These findings have important implications for the optimization of dosing regimens in clinical settings.

The biological activity of this compound has also been evaluated in in vitro and in vivo models. In a 2023 study published in ACS Chemical Biology, the compound demonstrated significant anti-cancer activity against a panel of human tumor cell lines. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways, including the PI3K/AKT/mTOR pathway. These findings suggest that the compound may have potential as a chemotherapeutic agent in the treatment of various cancers.

From a regulatory standpoint, the development of 5-Chloromethyl-4-trifluoromethoxy-1H-benzimidazole as a pharmaceutical candidate involves a comprehensive evaluation of its toxicological profile. Preclinical studies have shown that the compound exhibits low toxicity in animal models, with no evidence of genotoxicity or carcinogenic potential. These findings are critical for the advancement of the compound through the drug development pipeline.

Looking ahead, the future of 5-Chloromethyl-4-trifluoromethoxy-1H-benzimidazole in pharmaceutical research is promising. Ongoing studies are focused on the development of drug conjugates that combine this compound with targeting ligands for enhanced therapeutic specificity. Additionally, researchers are exploring the potential of this compound in the treatment of infectious diseases and autoimmune disorders, where its multifunctional properties may offer significant therapeutic advantages.

As the field of medicinal chemistry continues to evolve, the unique properties of 5-Chloromethyl-4-trifluoromethoxy-1H-benzimidazole position it as a valuable scaffold for the development of novel therapeutics. Its combination of structural versatility, biological activity, and favorable pharmacokinetic properties makes it an attractive candidate for further investigation in both academic and industrial research settings.

Ultimately, the continued exploration of 5-Chloromethyl-4-trifluoromethoxy-1H-benzimidazole will likely lead to the discovery of new therapeutic applications and the optimization of existing ones. As researchers continue to uncover the full potential of this compound, it may play a significant role in the advancement of modern medicine and the treatment of a wide range of diseases.